Cas no 364750-81-2 ((2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid)

(2S,4S)-1-[(tert-Butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined structure, featuring both (2S) and (4S) configurations, ensures high enantiomeric purity, making it valuable for asymmetric synthesis and peptidomimetic design. The tert-butoxycarbonyl (Boc) protecting group enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The carboxylic acid functionality provides versatility for further derivatization, such as amide coupling or esterification. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents, due to its rigid, conformationally constrained scaffold.

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid structure

364750-81-2 structure

Product Name:(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid

CAS No:364750-81-2

MF:C₁₁H₁₉NO₄

MW:229.27286362648

MDL:MFCD07784043

CID:67856

PubChem ID:26596883

Update Time:2025-10-21

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (2S,4S)-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-2-carboxylic acid
- (2S,4S)-4-Methyl-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
- (2S,4S)-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
- (2S,4S)-4-Methyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
- (2S,4S)-N-Boc-4-Methylpyrrolidine-2-Carboxylic Acid
- (4S)-1-Boc-4-methyl-L-proline
- Boc-4-Me-Pro-OH
- (4S)-1-(tert-butoxycarbonyl)-4-methyl-L-proline
- KSC576K2B
- MXKSXPYZNXUHEZ-YUMQZZPRSA-N
- EBD20630
- 4631AB
- (4S)-1-N-Boc-4-methyl-L-proline
- FCH3984082
- OC
- (2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid
- DS-16823
- N-tert-Butyloxycarbonyl-(2S,4S)-4-methylproline
- 4-Methyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester;(4S)-1-Boc-4-methyl-L-proline
- CS-0041860
- DTXSID60650161
- (2S,4S)-rel-1-t-Butoxycarbonyl-4-methyl-pyrrolidine-2-carboxylic acid
- SCHEMBL883116
- MFCD26955288
- AKOS016007507
- P19287
- rel-(2S,4S)-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-2-carboxylic acid
- N-t-BOC-cis-4-methyl-L-proline, AldrichCPR
- 364750-81-2
- AMY15548
- (2S,4S)-1-(Boc)-4-methylpyrrolidine-2-carboxylic acid
- (2S,4S)-1-BOC-4-methylpyrrolidine-2-carboxylic acid
- MFCD07784043
- (2S,4S)-1-tert-butoxycarbonyl-4-methyl-pyrrolidine-2-carboxylic acid
- (2s,4s)-4-methylpyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
- A6303
- cis-1-Boc-4-methyl-pyrrolidine-2-carboxylic acid
- 1233520-91-6
- (2S,4S)-rel-1-tert-butoxycarbonyl-4-methyl-pyrrolidine-2-carboxylic acid
- AC-30961
- MDL： MFCD07784043
- Inchi： 1S/C11H19NO4/c1-7-5-8(9(13)14)12(6-7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m0/s1
- InChI Key： MXKSXPYZNXUHEZ-YUMQZZPRSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H](C)C[C@H]1C(=O)O)=O

Computed Properties

Exact Mass: 229.13100
Monoisotopic Mass: 229.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8
XLogP3: 1.7

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.150
Boiling Point: 343 ºC
Flash Point: 161 ºC
PSA: 66.84000
LogP: 1.65440

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Customs Data

HS CODE：29339900

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Pricemore >>

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